Cas no 50966-65-9 (1-n-Octylpyrrole)

1-n-Octylpyrrole structure
1-n-Octylpyrrole structure
Product Name:1-n-Octylpyrrole
CAS No:50966-65-9
MF:C12H21N
MW:179.30184340477
MDL:MFCD00191473
CID:934536
PubChem ID:87574233
Update Time:2025-04-19

1-n-Octylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-octyl-1H-Pyrrole
    • 1-n-Octylpyrrole
    • 1-octylpyrrole
    • N-octylpyrrole
    • AXCMRJJCPRARIT-UHFFFAOYSA-N
    • O0242
    • 50966-65-9
    • CS-0205250
    • D91841
    • SCHEMBL562381
    • MFCD00191473
    • AKOS009157444
    • DTXSID60442689
    • MDL： MFCD00191473
    • Inchi： 1S/C12H21N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h8-9,11-12H,2-7,10H2,1H3
    • InChI Key： AXCMRJJCPRARIT-UHFFFAOYSA-N
    • SMILES： N1(C=CC=C1)CCCCCCCC

Computed Properties

  • Exact Mass: 179.16700
  • Monoisotopic Mass: 179.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.87
  • Boiling Point: 130°C/13mmHg(lit.)
  • Flash Point: 107.734°C
  • Refractive Index: 1.4690 to 1.4720
  • PSA: 4.93000
  • LogP: 3.84860
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-n-Octylpyrrole Security Information

1-n-Octylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-n-Octylpyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB139881-5 g
1-n-Octylpyrrole, 95%; .
 50966-65-9 95%
5 g
 €192.00 2023-07-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159212-25g
1-n-Octylpyrrole
 50966-65-9 >95.0%(GC)
25g
 ¥3699.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159212-1g
1-n-Octylpyrrole
 50966-65-9 >95.0%(GC)
1g
 ¥339.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159212-5g
1-n-Octylpyrrole
 50966-65-9 >95.0%(GC)
5g
 ¥1196.90 2023-09-01
eNovation Chemicals LLC
D962591-5g
1-N-OCTYLPYRROLE
 50966-65-9 95.0%
5g
 $140 2024-06-07
eNovation Chemicals LLC
D962591-5g
1-N-OCTYLPYRROLE
 50966-65-9 95.0%
5g
 $145 2025-02-20
eNovation Chemicals LLC
D962591-1g
1-N-OCTYLPYRROLE
 50966-65-9 95.0%
1g
 $80 2025-02-20
abcr
AB139881-5g
1-n-Octylpyrrole, 95%; .
 50966-65-9 95%
5g
 €167.50 2025-02-19
1PlusChem
1P003F19-1g
1-N-OCTYLPYRROLE
 50966-65-9 95%
1g
 $31.00 2024-05-01
1PlusChem
1P003F19-5g
1-N-OCTYLPYRROLE
 50966-65-9 95%
5g
 $105.00 2024-05-01

1-n-Octylpyrrole Related Literature

Related Categories

50966-65-9 (1-n-Octylpyrrole) Related Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd